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Documented DNA Repair Inhibitors for Reference

The following table lists several well-characterized inhibitors targeting key players in the DNA damage
response pathway, which might be relevant to your research interests. The information is consolidated from

the search results [1] [2].

Inhibitor Name  Primary Target(s) Key Characteristics & Notes

KU-55933 [1] ATM Potent, selective, ATP-competitive; widely used in research but
limited in clinical use due to lipophilicity. [1]

KU-60019 [1] ATM Improved pharmacodynamic properties compared to KU-
55933. [1]
NU7026 [2] DNA-PK Selective inhibitor; sensitizes cells to radiation in a DNA-PK-

dependent manner. [2]

NU7441 [2] DNA-PK Highly potent and selective; effective radiosensitizer at low
concentrations (0.5 uM). [2]

Wortmannin [1] DNA-PK, ATM, Broad-spectrum PIKK inhibitor; non-specific and high in vivo
[2] ATR, PI3K toxicity. [1]

LY294002 [1] DNA-PK, ATM, Early synthetic PI3K family inhibitor; used as a leading

[2] ATR, PI3K compound for developing more specific drugs. [1]
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Inhibitor Name  Primary Target(s) Key Characteristics & Notes

NVP-BEZ235 DNA-PK, PI3K, Dual PI3K/mTOR inhibitor; also inhibits DNA-PK, ATM, and

[2] mTOR ATR; potent radiosensitizer. [2]

Torin2 [1] MmTOR, ATR, ATM, Developed to overcome limitations of Torinl; exhibits anti-
DNA-PK proliferative activity across cancer cell lines. [1]

DNA Damage Response Pathway Overview

Since your query likely relates to cancer research and drug development, here is a general overview of the
DNA Damage Response (DDR) pathway, which is a common target for compounds like those mentioned
above. This diagram outlines the key sensors, transducers, and effectors involved in responding to DNA

double-strand breaks.
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DNA Damage Response Simplified Pathway
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Diagram of the core DNA damage response (DDR) pathway, showing how sensor proteins detect breaks and

activate kinase transducers to initiate repair or cell fate decisions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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